Cas no 1505713-47-2 (5-(prop-2-en-1-yloxy)carbonyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid)

• Product Name: 5-(prop-2-en-1-yloxy)carbonyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid
• CAS No: 1505713-47-2
• MF: C₁₁H₁₃N₃O₄
• MW: 251.238622426987
• CID: 5858005
• PubChem ID: 79342862
• Update Time: 2025-07-16

5-(prop-2-en-1-yloxy)carbonyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(prop-2-en-1-yloxy)carbonyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid
• 5-[(prop-2-en-1-yloxy)carbonyl]-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid
• AKOS017896068
• EN300-15294671
• 1505713-47-2

• Inchi： 1S/C11H13N3O4/c1-2-3-18-11(17)14-5-8-7(12-6-13-8)4-9(14)10(15)16/h2,6,9H,1,3-5H2,(H,12,13)(H,15,16)
• InChI Key： YIUUKJFFPDJNAY-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CC2=C(CC1C(=O)O)N=CN2)=O

Computed Properties

• Exact Mass: 251.09060590g/mol
• Monoisotopic Mass: 251.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 95.5Ų

Additional information on 5-(prop-2-en-1-yloxy)carbonyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid

5-(Prop-2-en-1-yloxy)carbonyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic Acid (CAS No. 1505713-47-2): A Comprehensive Overview

In the realm of pharmaceutical and organic chemistry, 5-(prop-2-en-1-yloxy)carbonyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid (CAS No. 1505713-47-2) has emerged as a compound of significant interest. This molecule, characterized by its unique imidazo[4,5-c]pyridine core and prop-2-en-1-yloxy carbonyl functional group, is widely studied for its potential applications in drug discovery and material science. Researchers and industry professionals are increasingly exploring its synthetic pathways, physicochemical properties, and biological activities, making it a focal point in modern chemical research.

The structural complexity of 5-(prop-2-en-1-yloxy)carbonyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid offers a versatile platform for derivatization. Its carboxylic acid moiety enables facile conjugation with other molecules, while the allyloxy carbonyl group provides a reactive handle for further modifications. This dual functionality has sparked interest in its use as a building block for small-molecule therapeutics, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders. Recent studies have highlighted its potential in modulating key biological pathways, aligning with the growing demand for novel bioactive compounds in precision medicine.

From a synthetic perspective, the preparation of CAS 1505713-47-2 involves multi-step organic transformations, often leveraging microwave-assisted synthesis or catalytic methods to enhance yield and purity. The compound’s stability under various conditions has also been a topic of investigation, with researchers optimizing storage protocols to ensure long-term viability. These advancements are particularly relevant in the context of green chemistry, where minimizing waste and improving efficiency are paramount. As sustainability becomes a central theme in chemical manufacturing, the development of eco-friendly synthetic routes for imidazo[4,5-c]pyridine derivatives like this one is gaining traction.

In addition to its pharmaceutical potential, 5-(prop-2-en-1-yloxy)carbonyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid has found applications in material science. Its ability to form stable complexes with metals and other organic molecules makes it a candidate for designing functional materials, such as sensors or catalysts. This interdisciplinary appeal underscores the compound’s versatility and aligns with current trends in convergent research, where chemistry intersects with biology and engineering to solve complex problems.

For researchers seeking detailed information on CAS 1505713-47-2, common queries include its solubility profile, spectroscopic data (e.g., NMR, IR), and safety guidelines. While the compound is not classified as hazardous, standard laboratory precautions should be observed during handling. Its molecular weight (C12H13N3O4) and melting point are frequently cited in technical datasheets, aiding in experimental design. Furthermore, the growing availability of high-purity samples from specialty chemical suppliers has facilitated its adoption in both academic and industrial settings.

Looking ahead, the exploration of 5-(prop-2-en-1-yloxy)carbonyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid is expected to expand, driven by advancements in computational chemistry and high-throughput screening. Virtual screening tools, for instance, are being employed to predict its interactions with biological targets, accelerating the discovery of new applications. As the scientific community continues to unravel its potential, this compound exemplifies the synergy between structural innovation and practical utility, cementing its place in the future of chemical research.